Cas no 2308161-68-2 (N-{5-(trifluoromethyl)pyrimidin-2-ylmethyl}prop-2-enamide)

• Product Name: N-{5-(trifluoromethyl)pyrimidin-2-ylmethyl}prop-2-enamide
• CAS No: 2308161-68-2
• MF: C₉H₈F₃N₃O
• MW: 231.174531936646
• CID: 5412715
• PubChem ID: 146081014
• Update Time: 2025-06-08

N-{5-(trifluoromethyl)pyrimidin-2-ylmethyl}prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• EN300-26575787
• N-{[5-(trifluoromethyl)pyrimidin-2-yl]methyl}prop-2-enamide
• N-[[5-(Trifluoromethyl)pyrimidin-2-yl]methyl]prop-2-enamide
• 2308161-68-2
• Z2693798363
• N-[[5-(Trifluoromethyl)-2-pyrimidinyl]methyl]-2-propenamide
• N-{5-(trifluoromethyl)pyrimidin-2-ylmethyl}prop-2-enamide

• Inchi： 1S/C9H8F3N3O/c1-2-8(16)15-5-7-13-3-6(4-14-7)9(10,11)12/h2-4H,1,5H2,(H,15,16)
• InChI Key： HVJRUEGJYFJWIG-UHFFFAOYSA-N
• SMILES： FC(C1C=NC(CNC(C=C)=O)=NC=1)(F)F

Computed Properties

• Exact Mass: 231.06194637g/mol
• Monoisotopic Mass: 231.06194637g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 54.9Ų

Additional information on N-{5-(trifluoromethyl)pyrimidin-2-ylmethyl}prop-2-enamide

Comprehensive Overview of N-{5-(trifluoromethyl)pyrimidin-2-ylmethyl}prop-2-enamide (CAS No. 2308161-68-2)

The compound N-{5-(trifluoromethyl)pyrimidin-2-ylmethyl}prop-2-enamide (CAS No. 2308161-68-2) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. Its molecular framework combines a pyrimidine core with a trifluoromethyl group and an acrylamide moiety, making it a versatile intermediate for drug discovery and material science applications. Researchers are particularly interested in its potential as a kinase inhibitor or bioconjugation agent, aligning with current trends in targeted therapy and precision medicine.

One of the most searched questions about this compound revolves around its synthetic routes and reactivity. The presence of the trifluoromethyl group enhances its metabolic stability and lipophilicity, traits highly sought after in modern drug design. Meanwhile, the acrylamide functionality allows for facile modifications via Michael additions or radical polymerizations, making it valuable for proteomics studies and biomaterial development. These attributes position it as a hotspot in medicinal chemistry discussions, especially in forums focusing on small-molecule therapeutics.

From an industrial perspective, the demand for N-{5-(trifluoromethyl)pyrimidin-2-ylmethyl}prop-2-enamide is driven by its role in high-throughput screening libraries. Its heterocyclic backbone is a common pharmacophore in FDA-approved drugs, sparking interest in its structure-activity relationships (SAR). Recent publications highlight its utility in covalent inhibitor design, a trending topic in oncology and antiviral research. This aligns with Google Trends data showing rising searches for "covalent drug discovery" and "pyrimidine derivatives."

Environmental and green chemistry considerations are also pivotal. The trifluoromethyl group’s persistence raises questions about biodegradability, a concern addressed in recent sustainability-focused studies. Innovators are exploring catalytic methods to synthesize such compounds with reduced waste, tapping into the "eco-friendly synthesis" keyword trend. Additionally, its photophysical properties are under investigation for OLED applications, merging pharmaceutical and materials science interests.

In analytical chemistry, CAS No. 2308161-68-2 poses challenges in chromatographic separation due to its polar and non-polar domains. Advanced techniques like UHPLC-MS are often employed, a topic frequently queried in scientific databases. Its NMR spectra (particularly 19F-NMR) are also widely discussed, as fluorine atoms provide distinct signals for structural elucidation. These technical aspects make it a recurring subject in analytical method development webinars.

Looking ahead, N-{5-(trifluoromethyl)pyrimidin-2-ylmethyl}prop-2-enamide exemplifies the convergence of multidisciplinary research. Its applications span from biologic conjugation (a hot topic in ADC therapeutics) to polymeric coatings, reflecting broader industry shifts toward multifunctional compounds. As patent filings increase, SEO metrics indicate surges in related terms like "pyrimidine acrylamide uses" and "trifluoromethyl drug intermediates," underscoring its commercial and academic relevance.